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Compound of Interest

Compound Name:
2',5-Dichloro-2-

hydroxybenzophenone

CAS No.: 61785-35-1

Cat. No.: B1597899

Get Quote

This guide provides a comprehensive technical overview of 2',5'-Dichloro-2-

hydroxybenzophenone, a halogenated aromatic ketone of significant interest to researchers

and professionals in drug development and organic synthesis. This document delves into its

chemical identity, synthetic pathways, analytical characterization, and potential applications,

offering field-proven insights into its utility.

Core Molecular Attributes
2',5'-Dichloro-2-hydroxybenzophenone is a polysubstituted benzophenone derivative. Its core

structure consists of a benzoyl group attached to a dichlorinated phenol. The precise

positioning of the chloro and hydroxyl groups on the phenyl rings dictates its chemical reactivity

and potential biological activity.
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Identifier Value Source

Molecular Formula C₁₃H₈Cl₂O₂ [1]

Molecular Weight 267.11 g/mol [1]

CAS Number 61785-35-1 [1][2]

Canonical SMILES
C1=CC=C(C(=C1)C(=O)C2=C

(C=CC(=C2)Cl)O)Cl
[3]

InChIKey
OSXVZDOVYCTYCW-

UHFFFAOYSA-N
[2][3]

Synthesis and Mechanistic Insights
The synthesis of 2',5'-Dichloro-2-hydroxybenzophenone can be approached through several

strategic pathways. The selection of a particular method is often dictated by the availability of

starting materials, desired yield, and isomeric purity. Two plausible and industrially relevant

synthetic strategies are the Friedel-Crafts acylation followed by hydroxylation, and the Fries

rearrangement.

Strategy 1: Friedel-Crafts Acylation Route
A common and robust method for constructing the benzophenone scaffold is the Friedel-Crafts

acylation.[4] This electrophilic aromatic substitution reaction typically involves the reaction of an

aromatic compound with an acyl halide or anhydride in the presence of a Lewis acid catalyst.

Conceptual Workflow:

The synthesis of 2',5'-Dichloro-2-hydroxybenzophenone via this route would likely proceed in

two key stages:

Formation of 2,5-Dichlorobenzophenone: The initial step involves the Friedel-Crafts acylation

of 1,4-dichlorobenzene with 2-chlorobenzoyl chloride. The use of a strong Lewis acid, such

as aluminum chloride (AlCl₃), is crucial to activate the acyl chloride and facilitate the

electrophilic attack on the electron-rich dichlorobenzene ring.[4] The isomeric purity of the

resulting 2,5-dichlorobenzophenone is a critical consideration, and reaction conditions must

be optimized to favor the desired isomer.[4]
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Hydroxylation: The subsequent introduction of the hydroxyl group onto the 2-position of the

benzoyl moiety can be a more complex step. Direct hydroxylation of the aromatic ring can be

challenging. A more controlled approach might involve the use of a starting material that

already contains a protected hydroxyl group or a functional group that can be readily

converted to a hydroxyl group after the Friedel-Crafts reaction.

Experimental Protocol: Synthesis of 2,5-Dichlorobenzophenone (Precursor)

This protocol is adapted from established methods for Friedel-Crafts acylation of

dichlorobenzenes.[4]

Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a dropping funnel, add anhydrous aluminum chloride (1.2 eq).

Solvent and Reactant Addition: Add 1,4-dichlorobenzene (1.5 eq) to the flask, followed by the

slow, dropwise addition of 2-chlorobenzoyl chloride (1.0 eq) via the dropping funnel. The

reaction is typically performed in an inert solvent such as dichloromethane or nitrobenzene,

though the latter is less favored due to its toxicity.[4]

Reaction Conditions: The reaction mixture is stirred at room temperature and may be gently

heated to drive the reaction to completion. Reaction progress can be monitored by thin-layer

chromatography (TLC).

Work-up: Upon completion, the reaction mixture is carefully quenched by pouring it over a

mixture of crushed ice and concentrated hydrochloric acid.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with a suitable organic solvent (e.g., dichloromethane). The combined organic

extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is

removed under reduced pressure. The crude product is then purified by recrystallization or

column chromatography to yield 2,5-dichlorobenzophenone.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://patents.google.com/patent/US5210313A/en
https://patents.google.com/patent/US5210313A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597899?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,4-Dichlorobenzene

Friedel-Crafts Acylation2-Chlorobenzoyl Chloride

AlCl₃ (Lewis Acid)

Catalyst

2,5-Dichlorobenzophenone Hydroxylation Step 2',5'-Dichloro-2-hydroxybenzophenone

Click to download full resolution via product page

Caption: Friedel-Crafts acylation pathway to the target molecule.

Strategy 2: Fries Rearrangement
The Fries rearrangement is another powerful method for the synthesis of hydroxyaryl ketones.

[5] This reaction involves the rearrangement of a phenolic ester in the presence of a Lewis acid

catalyst.[5][6]

Conceptual Workflow:

Esterification: The first step is the esterification of 2,5-dichlorophenol with benzoyl chloride to

form 2,5-dichlorophenyl benzoate.

Rearrangement: The resulting ester is then subjected to the Fries rearrangement conditions,

typically heating with a Lewis acid like aluminum chloride.[5][6] This promotes the migration

of the acyl group from the phenolic oxygen to the ortho and para positions of the aromatic

ring. The regioselectivity of the rearrangement (ortho vs. para) can often be controlled by

adjusting the reaction temperature and solvent. To obtain the desired 2-hydroxy isomer,

conditions favoring ortho-acylation would be necessary.

2,5-Dichlorophenol

Esterification

Benzoyl Chloride

2,5-Dichlorophenyl Benzoate Fries Rearrangement
(AlCl₃, heat)

2',5'-Dichloro-2-hydroxybenzophenone
(ortho-product)

4-Hydroxy Isomer
(para-product)
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Caption: Fries rearrangement pathway for synthesis.

Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity and purity of synthesized

2',5'-Dichloro-2-hydroxybenzophenone. A combination of spectroscopic techniques is typically

employed.

Infrared (IR) Spectroscopy
The FTIR spectrum of 2',5'-Dichloro-2-hydroxybenzophenone provides valuable information

about its functional groups.

Key Expected Absorptions:

O-H Stretch: A broad absorption band in the region of 3200-3600 cm⁻¹ is characteristic of the

hydroxyl group, likely broadened due to intermolecular hydrogen bonding.

C=O Stretch: A strong, sharp absorption band around 1630-1685 cm⁻¹ corresponds to the

stretching vibration of the benzophenone carbonyl group.

C-Cl Stretch: Absorptions in the fingerprint region, typically between 600-800 cm⁻¹, can be

attributed to the carbon-chlorine bonds.

Aromatic C-H and C=C Stretches: Multiple sharp bands will be observed for the aromatic C-

H stretching (above 3000 cm⁻¹) and C=C ring stretching (around 1450-1600 cm⁻¹).

An available FTIR spectrum for this compound confirms these characteristic peaks.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific experimental spectra for 2',5'-Dichloro-2-hydroxybenzophenone are not readily

available in the public domain, the expected chemical shifts and splitting patterns can be

predicted based on the structure and data from analogous compounds.
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¹H NMR: The proton NMR spectrum would be expected to show a complex multiplet pattern

in the aromatic region (approximately 6.8-7.8 ppm). The proton of the hydroxyl group would

likely appear as a broad singlet, and its chemical shift would be dependent on the solvent

and concentration.

¹³C NMR: The carbon NMR spectrum would display distinct signals for each of the 13 carbon

atoms in the molecule. The carbonyl carbon would be significantly downfield (typically >190

ppm). The chlorinated and hydroxylated aromatic carbons would also have characteristic

chemical shifts.

Mass Spectrometry (MS)
Mass spectrometry is a critical tool for determining the molecular weight and fragmentation

pattern of the compound.

Molecular Ion Peak: The mass spectrum would be expected to show a prominent molecular

ion peak (M⁺) at m/z 266, corresponding to the monoisotopic mass of C₁₃H₈³⁵Cl₂O₂. The

presence of two chlorine atoms would result in a characteristic isotopic pattern for the

molecular ion peak, with M+2 and M+4 peaks at relative intensities determined by the natural

abundance of ³⁵Cl and ³⁷Cl.

Fragmentation Pattern: Common fragmentation pathways for benzophenones include

cleavage at the carbonyl group, leading to the formation of benzoyl and dichlorophenyl

cations.

Predicted mass-to-charge ratios for various adducts have been calculated, providing further

data for identification.[3]

Physicochemical Properties
Understanding the physical properties of 2',5'-Dichloro-2-hydroxybenzophenone is crucial for its

handling, formulation, and application.
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Property Value Source

Physical State
White to orange to green

powder/crystal

Melting Point 106.0 to 110.0 °C

Purity (by GC) >98.0%

The compound is noted to be air-sensitive and should be stored under an inert gas in a cool,

dark place.

Applications and Research Interest
Benzophenone derivatives are a well-established class of compounds with diverse applications

in medicinal chemistry and materials science.[7]

Role in Drug Discovery
The benzophenone scaffold is a privileged structure in drug discovery, found in numerous

natural products and synthetic compounds with a wide range of biological activities, including

anticancer, anti-inflammatory, and antimicrobial properties.[7] Hydroxybenzophenones, in

particular, have been investigated for their potential as antiviral and antitumor agents.[8]

While specific biological activities for 2',5'-Dichloro-2-hydroxybenzophenone are not extensively

documented in publicly available literature, its structural features suggest it could be a valuable

intermediate or lead compound for several reasons:

Scaffold for Further Derivatization: The hydroxyl and chloro substituents provide reactive

handles for further chemical modification, allowing for the generation of libraries of related

compounds for structure-activity relationship (SAR) studies.

Potential for Bioactivity: The combination of a hydroxylated phenyl ring and a dichlorinated

phenyl ring may confer unique electronic and steric properties that could lead to interactions

with biological targets. Halogen atoms can modulate a molecule's lipophilicity, metabolic

stability, and binding affinity.

Use as a Research Chemical
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2',5'-Dichloro-2-hydroxybenzophenone is commercially available as a research chemical,

primarily for use in proteomics research and as a building block in organic synthesis.[1] Its

utility lies in its potential to be incorporated into larger, more complex molecules with desired

biological or material properties.

Conclusion
2',5'-Dichloro-2-hydroxybenzophenone is a well-defined chemical entity with established

molecular formula and weight. Its synthesis can be achieved through classical organic

reactions such as Friedel-Crafts acylation and the Fries rearrangement, offering pathways for

its production on a laboratory and potentially industrial scale. The analytical characterization of

this compound relies on standard spectroscopic techniques. While its specific applications are

still emerging, its structural relationship to a broad class of biologically active benzophenones

makes it a compound of significant interest for further research and development in medicinal

chemistry and related fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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